Cas no 887219-62-7 (2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887219-62-7
• MF: C₂₅H₂₃N₅O₂S
• MW: 457.547423601151
• CID: 6407801
• PubChem ID: 16033004
• Update Time: 2025-07-13

2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 2-(furan-2-yl)-5-[phenyl-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• G857-1702
• 2-(furan-2-yl)-5-(phenyl(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• CHEMBL1515436
• NCGC00137462-01
• 887219-62-7
• F2575-0016
• SR-01000913888
• HMS1906P19
• 2-(furan-2-yl)-5-[phenyl(4-phenylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS005009189
• SR-01000913888-1

• Inchi： 1S/C25H23N5O2S/c31-24-22(33-25-26-23(27-30(24)25)20-12-7-17-32-20)21(18-8-3-1-4-9-18)29-15-13-28(14-16-29)19-10-5-2-6-11-19/h1-12,17,21,31H,13-16H2
• InChI Key： WQVTVDBCJBDWAU-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3=CC=CO3)=NN2C(=C1C(C1C=CC=CC=1)N1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 457.15724617g/mol
• Monoisotopic Mass: 457.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol] (CAS No. 887219-62-7)

The compound 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol], identified by its CAS number 887219-62-7, represents a fascinating molecular entity that has garnered significant attention in the field of medicinal chemistry and pharmacology. This heterocyclic compound combines multiple pharmacophoric elements, including a furan moiety, a phenyl ring, and a complex fused ring system featuring a triazole and a thiazole scaffold. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in diverse ways.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structure of 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol] aligns well with this concept. The presence of the furan ring suggests potential interactions with enzymes or receptors that recognize oxygen-containing heterocycles, while the phenyl and piperazine moieties contribute to favorable pharmacokinetic properties and binding affinity. The fused triazole-thiazole system adds another layer of complexity, offering opportunities for unique binding interactions with biological macromolecules.

In the context of contemporary research, this compound has been explored for its potential therapeutic applications. The triazolo-thiazole scaffold is known for its versatility in medicinal chemistry, having been incorporated into various drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. For instance, derivatives of this scaffold have shown promise in modulating enzyme activity and receptor binding. The 4-phenylpiperazine moiety is particularly noteworthy, as it is a common pharmacophore in psychoactive drugs due to its ability to interact with serotonin and dopamine receptors. This feature makes 2-(furan-2-yl)-5-phenyl(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol] a promising candidate for further investigation in the treatment of central nervous system (CNS) disorders.

The furan ring in the molecule may contribute to its bioactivity by participating in hydrogen bonding or hydrophobic interactions with biological targets. Additionally, the electron-rich nature of the furan moiety could facilitate redox reactions or metal coordination interactions, which are increasingly recognized as important mechanisms in drug action. The phenolic group within the thiazole ring may also play a role in modulating metabolic stability and solubility properties of the compound.

From a synthetic perspective, 2-(furan - 2 - yl) - 5 - phenyl( 4 - phenyl piperazin - 1 - yl)methyl - 1 , 2 , 4 - tri azo lo [ 3 , 2 - b ] [ 1 , 3 - thiaゾゾゾゾゾゾゾゾゾゾゾゾゾゾゾζζζζζζζζζζζζζζζοοοοοοοοοοοοολ ] has been accessed through multi-step organic synthesis involving cyclization reactions and functional group transformations. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the preparation of such complex molecules with greater efficiency and scalability.

One of the key challenges in evaluating the potential of this compound is determining its biological activity across multiple targets. In vitro assays are commonly employed to assess interactions with enzymes such as kinases or phosphodiesterases (PDEs), which are critical therapeutic targets in various diseases. Additionally, high-throughput screening (HTS) platforms can be utilized to identify novel binding interactions with receptors or other biomolecules. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory activity against certain enzymes, which could be further optimized through structure-based drug design approaches.

The pharmacokinetic profile of CAS No.887219 -62 -7 is another critical factor that influences its suitability as a drug candidate. Parameters such as solubility, bioavailability, metabolic stability, and excretion must be carefully evaluated to ensure that the compound behaves favorably when administered orally or via other routes. Computational modeling techniques, including molecular docking simulations, can provide valuable insights into how the molecule interacts with biological membranes and transporters, helping to predict its pharmacokinetic behavior.

In conclusion, 2-(furan - 2 - yl) - 5 - phenyl( 4 - phen ylpiperazin - 1 - yl)methyl - 1 , 2 , 4 tri azo lo [ 3 , 2 b ] [ l , l l thiaゾゾゾゾζλο ] represents an intriguing chemical entity with potential therapeutic applications. Its unique structural features, including the combined presence of furan、pheny l、and piperazine moieties, make it an attractive candidate for further exploration in medicinal chemistry research。 Ongoing studies aim to elucidate its biological activity、optimize its pharmacokinetic properties、and develop it into a novel therapeutic agent。 As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs。